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Compound of Interest

Compound Name: (R)-(-)-VAPOL hydrogenphosphate

CAS No.: 871130-18-6

Cat. No.: B2570527

Get Quote

As a chiral Brønsted acid catalyst, (R)-(-)-VAPOL hydrogenphosphate is a powerful tool in

modern organic synthesis, enabling the creation of enantiomerically pure compounds vital for

pharmaceuticals and agrochemicals.[1] Its unique vaulted biaryl architecture is key to its

catalytic efficacy.[1] However, as with any laboratory chemical, understanding and

implementing proper safety protocols is paramount to ensuring the well-being of researchers

and the integrity of the research itself. This guide provides essential safety and logistical

information for handling (R)-(-)-VAPOL hydrogenphosphate, with a focus on procedural, step-

by-step guidance.

Hazard Identification and Risk Assessment
(R)-(-)-VAPOL hydrogenphosphate is a derivative of phosphoric acid and should be handled

with care. While specific toxicity data may be limited, its acidic nature necessitates caution. It is

a combustible solid, although not highly flammable.[2] The primary hazards are associated with

its potential for causing irritation upon contact with the skin, eyes, or respiratory tract if inhaled

as a dust.

Key Potential Hazards:
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Skin and Eye Irritation: As a phosphoric acid derivative, direct contact can cause irritation or

burns.

Respiratory Irritation: Inhalation of the fine powder can lead to respiratory tract irritation.

Combustibility: The material is a combustible solid.[2]

A thorough risk assessment should be conducted before any new procedure involving this

compound.

Engineering Controls: The First Line of Defense
The most effective way to minimize exposure to hazardous chemicals is through engineering

controls. For (R)-(-)-VAPOL hydrogenphosphate, the following are critical:

Fume Hood: All handling of (R)-(-)-VAPOL hydrogenphosphate powder should be

conducted in a certified chemical fume hood.[1][3] This is not only for containment of the

powder but also to protect against potential fumes, especially if the compound is heated or

involved in a reaction that could produce volatile byproducts.[3]

Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of any airborne contaminants.

Personal Protective Equipment (PPE): Your
Personal Safety Net
When engineering controls are in place, PPE provides an essential additional layer of

protection.[4] The selection of appropriate PPE is crucial and should be based on a thorough

hazard assessment of the specific procedure being performed.[4]

Eye and Face Protection
Safety Glasses with Side Shields: At a minimum, safety glasses with side shields are

required for any work with (R)-(-)-VAPOL hydrogenphosphate.

Goggles: When there is a risk of splashing or the generation of fine dust, chemical splash

goggles should be worn.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/675512
https://www.benchchem.com/product/b2570527/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-r-vapol-hydrogenphosphate
https://www.benchchem.com/product/b2570527/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-r-vapol-hydrogenphosphate
https://www.smolecule.com/products/s3449483
https://isolab.ess.washington.edu/SOPs/phosphoric-acid.php
https://isolab.ess.washington.edu/SOPs/phosphoric-acid.php
https://ehs.stanford.edu/topic/lab-safety/personal-protective-equipment
https://ehs.stanford.edu/topic/lab-safety/personal-protective-equipment
https://www.benchchem.com/product/b2570527/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-r-vapol-hydrogenphosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2570527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Face Shield: For procedures with a higher risk of splashing or dust generation, a face shield

should be worn in addition to goggles.

Skin Protection
Gloves: Nitrile gloves are a suitable choice for handling (R)-(-)-VAPOL
hydrogenphosphate.[3] Always inspect gloves for any signs of damage before use and

change them immediately if they become contaminated.

Laboratory Coat: A flame-resistant lab coat should be worn to protect against accidental

spills and contact with the skin. Ensure the lab coat is fully buttoned.

Respiratory Protection
In most cases, handling (R)-(-)-VAPOL hydrogenphosphate in a properly functioning fume

hood will provide adequate respiratory protection. However, in situations where a fume hood is

not available or if there is a potential for generating significant amounts of dust, respiratory

protection is necessary. A NIOSH-approved N95 respirator is recommended in such cases.

PPE Summary Table
Task

Eye/Face
Protection

Skin Protection
Respiratory
Protection

Weighing and

transferring solid

Safety glasses with

side shields or

goggles

Nitrile gloves, lab coat
Not typically required

if in a fume hood

Preparing solutions Goggles Nitrile gloves, lab coat
Not typically required

if in a fume hood

Running reactions Goggles Nitrile gloves, lab coat
Not typically required

if in a fume hood

Handling large

quantities or potential

for dust

Goggles and face

shield
Nitrile gloves, lab coat N95 respirator

Cleaning up spills
Goggles and face

shield
Nitrile gloves, lab coat N95 respirator
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Safe Handling Procedures: A Step-by-Step
Approach
Adherence to a standardized procedure for handling (R)-(-)-VAPOL hydrogenphosphate will

minimize the risk of exposure and contamination.

Step 1: Preparation

Ensure the fume hood is on and functioning correctly.

Gather all necessary equipment and reagents.

Don the appropriate PPE as outlined in the table above.

Step 2: Handling the Solid

Carefully open the container of (R)-(-)-VAPOL hydrogenphosphate inside the fume hood.

Use a spatula or other appropriate tool to transfer the desired amount of the solid to a tared

container.

Avoid creating dust. If the material is a fine powder, handle it with extra care.

Close the container tightly after use.

Step 3: Post-Handling

Clean any residual powder from the spatula and work surface with a solvent-moistened wipe.

Dispose of the wipe in the appropriate solid waste container.

Remove gloves and wash hands thoroughly with soap and water.[1]

Spill and Emergency Procedures: Being Prepared
Even with the best precautions, spills can happen. A prompt and appropriate response is

crucial.
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For a Small Spill (inside a fume hood):

Alert others in the immediate area.

If you are trained and it is safe to do so, use an absorbent material to clean up the spill.

Place the absorbent material in a sealed container for proper disposal.

Wipe the area with a suitable solvent and then with soap and water.

For a Large Spill (or any spill outside a fume hood):

Evacuate the area immediately.

Alert your supervisor and the appropriate emergency response personnel.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

In Case of Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek medical attention

immediately.[5]

Disposal Plan: Responsible Waste Management
All waste containing (R)-(-)-VAPOL hydrogenphosphate must be disposed of in accordance

with local, state, and federal regulations.[1]
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Solid Waste: Collect any solid waste, including contaminated gloves, wipes, and absorbent

materials, in a clearly labeled, sealed container.

Liquid Waste: Solutions containing (R)-(-)-VAPOL hydrogenphosphate should be collected

in a designated, labeled waste container. Do not pour chemical waste down the drain.[6]

Consult your institution's environmental health and safety (EHS) office for specific guidance on

waste disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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